4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide

• IUPAC Name: (NZ)-4-methyl-N-(3-morpholin-4-yl-4-oxonaphthalen-1-ylidene)benzenesulfonamide
• InChI: InChI=1S/C21H20N2O4S/c1-15-6-8-16(9-7-15)28(25,26)22-19-14-20(23-10-12-27-13-11-23)21(24)18-5-3-2-4-17(18)19/h2-9,14H,10-13H2,1H3/b22-19-
• InChI Key: SUPZFSLZXRVZEC-QOCHGBHMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)N4CCOCC4
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)N4CCOCC4
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide, also known as MNOS, is a chemical compound that has been widely used in scientific research. This compound is a potent inhibitor of several enzymes and has been found to have significant effects on various biological processes.

Mechanism of Action

4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide is a potent inhibitor of several enzymes due to its ability to bind to the active site of enzymes. It has been found to bind to the zinc ion in the active site of carbonic anhydrase and KLK7, thereby inhibiting their activity. 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has also been found to inhibit the activity of other enzymes such as β-lactamase and acetylcholinesterase.
Biochemical and Physiological Effects:
4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has been found to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inhibiting carbonic anhydrase activity. 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has also been found to have anti-inflammatory effects by inhibiting KLK7 activity. 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has been found to have neuroprotective effects by inhibiting acetylcholinesterase activity.

Advantages and Limitations for Lab Experiments

4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has several advantages for lab experiments. It is a potent inhibitor of several enzymes and can be used to study the role of these enzymes in various biological processes. 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide is also stable and can be stored for long periods of time. However, 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has some limitations for lab experiments. It is a highly toxic compound and requires special handling and disposal procedures. 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide is also expensive and may not be readily available in some laboratories.

Future Directions

There are several future directions for research on 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide. One area of research is to study the effects of 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide on other enzymes and biological processes. Another area of research is to study the pharmacokinetics and pharmacodynamics of 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide in vivo. Additionally, 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide can be used as a lead compound to develop new drugs for the treatment of various diseases.

Synthesis Methods

4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide can be synthesized by reacting 4-methylbenzenesulfonyl chloride with 3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified by column chromatography to obtain pure 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide.

Scientific Research Applications

4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has been used extensively in scientific research due to its potent inhibitory effects on several enzymes. It has been found to be a potent inhibitor of carbonic anhydrase, a zinc metalloenzyme that catalyzes the reversible hydration of carbon dioxide. 4-methyl-N-[3-(4-morpholinyl)-4-oxo-1(4H)-naphthalenylidene]benzenesulfonamide has also been found to be a potent inhibitor of human kallikrein-related peptidase 7 (KLK7), which is involved in several biological processes such as skin desquamation and inflammation.